N1-(3-acetamidophenyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(3-acetamidophenyl)-N-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]oxamide
• InChI: InChI=1S/C24H24N4O3S/c1-16(29)26-18-7-4-8-19(14-18)27-24(31)23(30)25-15-21(22-10-5-13-32-22)28-12-11-17-6-2-3-9-20(17)28/h2-10,13-14,21H,11-12,15H2,1H3,(H,25,30)(H,26,29)(H,27,31)
• InChI Key: HQUWUKIAQZTJSC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C(=O)NCC(C2=CC=CS2)N3CCC4=CC=CC=C43
• Molecular Formula: C24H24N4O3S
• Molecular Weight: 448.5 g/mol

Description

N1-(3-acetamidophenyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide, commonly known as AITC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Novel Synthetic Approaches

Acid-Catalyzed Rearrangements for Synthesis of Oxalamides : A novel synthetic method involving acid-catalyzed rearrangement of 2-substituted-3-(2-nitrophenyl)oxiranes has been developed for the synthesis of di- and mono-oxalamides. This high-yielding, one-pot approach offers a new formula for synthesizing anthranilic acid derivatives and oxalamides, suggesting its potential utility in synthesizing complex molecules similar to the compound of interest (Mamedov et al., 2016).

Antimicrobial Applications

Antimicrobial Activity of Novel Indoline Derivatives : Indoline derivatives synthesized from (2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamides showed promising antibacterial and antifungal activities. This highlights the potential of structurally related compounds in combating various pathogenic microorganisms (Debnath & Ganguly, 2015).

Anti-inflammatory and Analgesic Properties

Anti-inflammatory Activity of Oxadiazoles : The synthesis and evaluation of substituted 1,3,4-oxadiazoles, structurally related to acetamidophenyl derivatives, exhibited significant anti-inflammatory activity. This suggests that modifications in the molecular structure can lead to compounds with potential therapeutic applications (Nargund et al., 1994).

Anticancer and Antiviral Potential

Novel Oxindoles as Anticancer and Anti-HCV Agents : Research on oxindole derivatives bearing heterocycles showed specific antibacterial activity against Staphylococcus species and potential as anticancer and anti-HCV agents. These findings underscore the versatility of oxindole and related compounds in medicinal chemistry and drug discovery (Shin et al., 2019).